5-nitro-6-(1H-pyrazol-3-yl)piperidin-2-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-nitro-6-(1H-pyrazol-3-yl)piperidin-2-one is an organic compound belonging to the class of nitro-heterocyclic compounds. It is an important intermediate in the synthesis of a variety of heterocyclic compounds, and has been used in a variety of research applications. The compound has a wide range of potential applications in the fields of medicine, chemistry, and biochemistry.
Mechanism of Action
The mechanism of action of 5-nitro-6-(1H-pyrazol-3-yl)piperidin-2-one is not fully understood. However, it is believed that the compound can act as a pro-drug, and can be converted to active metabolites in the body. It is also believed that the compound can act as an inhibitor of certain enzymes, leading to the inhibition of certain biochemical processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, the compound has been shown to have a variety of effects on the body, including the inhibition of certain enzymes, inhibition of certain biochemical processes, and the inhibition of certain cellular processes.
Advantages and Limitations for Lab Experiments
The advantages of using 5-nitro-6-(1H-pyrazol-3-yl)piperidin-2-one in laboratory experiments include its availability, its low cost, and its relative ease of use. The disadvantages of using the compound include its potential toxicity, its potential to cause adverse reactions, and its potential to cause unwanted side effects.
Future Directions
The potential future directions for 5-nitro-6-(1H-pyrazol-3-yl)piperidin-2-one include further research into its mechanism of action, its biochemical and physiological effects, and its potential applications in medicine, chemistry, and biochemistry. Additionally, further research could be conducted into the potential toxicity of the compound, its potential to cause adverse reactions, and its potential to cause unwanted side effects. Further research could also be conducted into the potential development of new derivatives and analogs of the compound, and their potential applications. Finally, research could be conducted into the potential use of the compound in drug delivery systems, and its potential to improve drug efficacy and safety.
Synthesis Methods
5-nitro-6-(1H-pyrazol-3-yl)piperidin-2-one can be synthesized through a variety of methods. The most commonly used method is the direct nitration of piperidin-2-one with nitric acid and sulfuric acid. The reaction is conducted in an inert atmosphere at temperatures ranging from 0-50°C. The reaction yields a mixture of nitro-derivatives, with the this compound being the major product.
Scientific Research Applications
5-nitro-6-(1H-pyrazol-3-yl)piperidin-2-one has been used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of heterocyclic compounds, such as pyrazoles, pyridines, and piperazines. It has also been used in the synthesis of a variety of bioactive compounds, such as antifungal agents, anticancer agents, and antiviral agents.
properties
IUPAC Name |
5-nitro-6-(1H-pyrazol-5-yl)piperidin-2-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10N4O3/c13-7-2-1-6(12(14)15)8(10-7)5-3-4-9-11-5/h3-4,6,8H,1-2H2,(H,9,11)(H,10,13) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NZLHLORKVZDLOG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)NC(C1[N+](=O)[O-])C2=CC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
210.19 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.